Cas no 678164-31-3 (BENZALDEHYDE, 4-(PHENYLMETHOXY)-2-(TRIFLUOROMETHYL)-)

BENZALDEHYDE, 4-(PHENYLMETHOXY)-2-(TRIFLUOROMETHYL)- structure
678164-31-3 structure
Product Name:BENZALDEHYDE, 4-(PHENYLMETHOXY)-2-(TRIFLUOROMETHYL)-
CAS No:678164-31-3
MF:C15H11F3O2
MW:280.241854906082
MDL:MFCD15528835
CID:3349975
PubChem ID:22273885
Update Time:2025-04-21

BENZALDEHYDE, 4-(PHENYLMETHOXY)-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • BENZALDEHYDE, 4-(PHENYLMETHOXY)-2-(TRIFLUOROMETHYL)-
    • MFCD15528835
    • 4-phenylmethoxy-2-(trifluoromethyl)benzaldehyde
    • AKOS017553337
    • E91075
    • 4-benzyloxy-2-trifluoromethyl-benzaldehyde
    • 678164-31-3
    • CS-0194253
    • 4-Benzyloxy-2-(trifluoromethyl)benzaldehyde
    • SCHEMBL4973527
    • 4-(Benzyloxy)-2-(trifluoromethyl)benzaldehyde
    • MDL: MFCD15528835
    • Inchi: 1S/C15H11F3O2/c16-15(17,18)14-8-13(7-6-12(14)9-19)20-10-11-4-2-1-3-5-11/h1-9H,10H2
    • InChI Key: LRTMKGSVSNXZSP-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=C(OCC2=CC=CC=C2)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 280.071
  • Monoisotopic Mass: 280.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.7

BENZALDEHYDE, 4-(PHENYLMETHOXY)-2-(TRIFLUOROMETHYL)- Pricemore >>

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